N-(3-(6-morpholinopyridazin-3-yl)phenyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-2-(6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C20H20N6O3/c27-19(14-26-20(28)5-2-8-21-26)22-16-4-1-3-15(13-16)17-6-7-18(24-23-17)25-9-11-29-12-10-25/h1-8,13H,9-12,14H2,(H,22,27)
• InChI Key: QTBAKTSAFDTLES-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)CN4C(=O)C=CC=N4
• Molecular Formula: C20H20N6O3
• Molecular Weight: 392.4 g/mol

Description

N-(3-(6-morpholinopyridazin-3-yl)phenyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide, also known as MPA-3, is a novel compound that has gained considerable attention in the scientific community due to its potential in various research applications. This compound is a member of the pyridazinone family and has been shown to have promising pharmacological properties.

Scientific Research Applications

Pharmacological Activities and Chemical Synthesis

• Cardiovascular and Neuroprotective Activities : Certain pyridazino compounds, including derivatives with morpholinyl groups, exhibit a broad spectrum of pharmacological activities. These activities include cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. The synthesis of these compounds demonstrates their potential in medicinal chemistry for developing treatments for various conditions (Habernickel, 2002).

• Antimicrobial and Hemolytic Activity : Derivatives of 2,5-disubstituted 1,3,4-oxadiazole, featuring morpholine and acetamide groups, have been studied for their antimicrobial and hemolytic activities. These compounds display significant action against various microbial species, highlighting their potential in addressing microbial resistance and infection (Gul et al., 2017).

• Antifungal Agents : Research into 2-(2-oxo-morpholin-3-yl)-acetamide derivatives has identified them as potent antifungal agents, especially against Candida and Aspergillus species. The modification of these molecules can improve their stability and efficacy, offering a new avenue for antifungal drug development (Bardiot et al., 2015).

• Anticonvulsant Properties : Benzothiazole derivatives containing morpholine and acetamide functionalities have shown promising anticonvulsant properties. These compounds have been evaluated for their efficacy in in vivo models, suggesting their potential as novel anticonvulsant agents (Amir et al., 2012).

• Neuroprotective Effects : Novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moieties have been synthesized and evaluated for their neuroprotective effects. Some of these compounds exhibit significant inhibitory activity against acetylcholinesterase, suggesting their utility in treating neurodegenerative diseases (Sameem et al., 2017).